Cas no 2137566-29-9 (3-amino-1-(1,3-thiazol-4-yl)methyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(1,3-thiazol-4-yl)methyl-1,4-dihydropyridin-4-one
• CAS No: 2137566-29-9
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 5898789
• PubChem ID: 165480980
• Update Time: 2025-05-24

3-amino-1-(1,3-thiazol-4-yl)methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1,3-thiazol-4-yl)methyl-1,4-dihydropyridin-4-one
• 3-amino-1-[(1,3-thiazol-4-yl)methyl]-1,4-dihydropyridin-4-one
• 2137566-29-9
• EN300-1113392

• Inchi： 1S/C9H9N3OS/c10-8-4-12(2-1-9(8)13)3-7-5-14-6-11-7/h1-2,4-6H,3,10H2
• InChI Key： DVWXJLVMAOMILP-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CN1C=CC(C(=C1)N)=O

Computed Properties

• Exact Mass: 207.04663309g/mol
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-amino-1-(1,3-thiazol-4-yl)methyl-1,4-dihydropyridin-4-one

3-Amino-1-(1,3-Thiazol-4-Yl)Methyl-1,4-Dihydropyridin-4-One: A Comprehensive Overview

The compound with CAS No 2137566-29-9, commonly referred to as 3-amino-1-(1,3-thiazol-4-yl)methyl-1,4-dihydropyridin-4-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role in various biological activities. The molecule's unique structure incorporates a thiazole ring fused with a dihydropyridine system, making it a promising candidate for drug development.

Dihydropyridines are a class of compounds that have been extensively studied due to their ability to interact with various biological targets. The presence of the thiazole ring in this compound adds further complexity and potential functionality. Thiazole derivatives are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The combination of these two structural elements in 3-amino-1-(1,3-thiazol-4-yl)methyl-1,4-dihydropyridin-4-one makes it a versatile molecule with potential applications in treating a wide range of diseases.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of drugs targeting cardiovascular diseases. The thiazole moiety in this compound has been shown to enhance bioavailability and improve pharmacokinetic properties. Researchers have also explored the potential of this compound as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The amino group present in the molecule plays a crucial role in its ability to interact with cellular targets, making it a valuable tool in drug discovery.

The synthesis of 3-amino-1-(1,3-thiazol-4-yl)methyl-1,4-dihydropyridin-4-one involves a multi-step process that combines organic synthesis techniques. The key steps include the formation of the dihydropyridine ring followed by the incorporation of the thiazole group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical studies.

In terms of biological activity, this compound has demonstrated potent antioxidant properties, which are essential for protecting cells from oxidative stress-induced damage. Oxidative stress is implicated in numerous pathological conditions, including cardiovascular diseases, cancer, and age-related disorders. The ability of 3-amino-1-(1,3-thiazol-4-yl)methyl-1,4-dihydropyridin-4-one to scavenge free radicals makes it a promising candidate for therapeutic interventions aimed at mitigating these conditions.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a hallmark of many chronic diseases, and finding effective anti-inflammatory agents is a major focus in drug development. Studies have shown that this compound can inhibit key inflammatory pathways, such as the NF-kB pathway, which is involved in the production of pro-inflammatory cytokines. This suggests that it could be used to treat inflammatory disorders such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-amino-1-(1,3-thiazol-4-yllmethyl)-1H-pyrrole derivatives have also been extensively studied. These studies have revealed that the compound has good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for systemic administration. Additionally, its ability to penetrate the blood-brain barrier suggests potential applications in treating central nervous system disorders.

Recent research has also focused on the potential of this compound as an anticancer agent. Cancer remains one of the leading causes of death worldwide, and there is an urgent need for new therapeutic agents with improved efficacy and reduced toxicity. Preclinical studies have shown that 3-amino-l-(lH-pyrrole-l-carbonyl)-lH-pyrrole derivatives can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a promising candidate for cancer therapy.

In conclusion, 3-amino-l-(lH-pyrrole-l-carbonyl)-lH-pyrrole derivatives represent a novel class of compounds with diverse biological activities and potential therapeutic applications. Their unique structure combining dihydropyridine and thiazole moieties provides them with versatile functional groups that can be exploited for drug development. As research continues to uncover their full potential, 3-amino-l-(lH-pyrrole-l-carbonyl)-lH-pyrrole derivatives are expected to play an increasingly important role in addressing unmet medical needs.